Cas no 1172506-69-2 (3,3-diphenyl-N-{5-1-(propan-2-yl)-1H-pyrazol-5-yl-1,3,4-oxadiazol-2-yl}propanamide)

• Product Name: 3,3-diphenyl-N-{5-1-(propan-2-yl)-1H-pyrazol-5-yl-1,3,4-oxadiazol-2-yl}propanamide
• CAS No: 1172506-69-2
• MF: C₂₃H₂₃N₅O₂
• MW: 401.461024522781
• CID: 6160304
• PubChem ID: 44070662
• Update Time: 2025-10-06

3,3-diphenyl-N-{5-1-(propan-2-yl)-1H-pyrazol-5-yl-1,3,4-oxadiazol-2-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3,3-diphenyl-N-{5-1-(propan-2-yl)-1H-pyrazol-5-yl-1,3,4-oxadiazol-2-yl}propanamide
• F5074-0719
• AKOS024495179
• VU0633499-1
• 3,3-diphenyl-N-{5-[1-(propan-2-yl)-1H-pyrazol-5-yl]-1,3,4-oxadiazol-2-yl}propanamide
• N-(5-(1-isopropyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)-3,3-diphenylpropanamide
• 3,3-diphenyl-N-[5-(2-propan-2-ylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]propanamide
• 1172506-69-2

• Inchi： 1S/C23H23N5O2/c1-16(2)28-20(13-14-24-28)22-26-27-23(30-22)25-21(29)15-19(17-9-5-3-6-10-17)18-11-7-4-8-12-18/h3-14,16,19H,15H2,1-2H3,(H,25,27,29)
• InChI Key： KRVYGOBOCHKRGX-UHFFFAOYSA-N
• SMILES： O1C(=NN=C1C1=CC=NN1C(C)C)NC(CC(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 401.18517499g/mol
• Monoisotopic Mass: 401.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 85.8Ų

Additional information on 3,3-diphenyl-N-{5-1-(propan-2-yl)-1H-pyrazol-5-yl-1,3,4-oxadiazol-2-yl}propanamide

Introduction to Compound with CAS No. 1172506-69-2 and Product Name: 3,3-diphenyl-N-{5-1-(propan-2-yl)-1H-pyrazol-5-yl-1,3,4-oxadiazol-2-yl}propanamide

Compounds with unique chemical structures often play pivotal roles in the advancement of pharmaceutical and biochemical research. The compound identified by the CAS number 1172506-69-2 and the product named 3,3-diphenyl-N-{5-1-(propan-2-yl)-1H-pyrazol-5-yl-1,3,4-oxadiazol-2-yl}propanamide is one such molecule that has garnered significant attention due to its intricate molecular framework and potential biological activities. This introduction aims to provide a comprehensive overview of the compound, its structural features, and its relevance in contemporary research.

The molecular structure of this compound is characterized by a complex arrangement of heterocyclic rings and functional groups. Specifically, the presence of a diphenyl moiety at the N-terminal position contributes to its hydrophobic properties, while the 1H-pyrazole and 1,3,4-oxadiazole rings introduce nitrogen-rich heterocycles that are known for their involvement in various biological interactions. The propanamide group at the C-terminal region further enhances its potential as a bioactive molecule.

Recent advancements in medicinal chemistry have highlighted the importance of multifunctional compounds that can interact with multiple biological targets. The structural motif of 3,3-diphenyl-N-{5-1-(propan-2-yl)-1H-pyrazol-5-yl-1,3,4-oxadiazol-2-yl}propanamide aligns well with this trend. The combination of the pyrazole and oxadiazole rings has been shown to exhibit properties that make it suitable for applications in drug discovery. For instance, pyrazole derivatives are known for their anti-inflammatory, antimicrobial, and anticancer properties, while oxadiazole compounds have demonstrated potential in inhibiting enzyme activities relevant to neurological disorders.

In the context of current research, this compound has been explored for its potential therapeutic applications. Studies have indicated that molecules containing both pyrazole and oxadiazole moieties can modulate various signaling pathways involved in diseases such as cancer and neurodegeneration. The propanamide group not only contributes to the solubility of the compound but also serves as a linker that can be modified to enhance its bioavailability and target specificity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the diphenyl group at the N-terminal position is particularly critical as it influences the overall electronic properties of the molecule. Additionally, the incorporation of the 1-(propan-2-yl) substituent on the pyrazole ring adds another layer of complexity to its structure, which can be exploited to fine-tune its biological activity.

From a computational chemistry perspective, virtual screening techniques have been employed to evaluate the binding affinity of this compound towards various biological targets. These studies have revealed promising interactions with enzymes and receptors implicated in diseases such as Alzheimer's and Parkinson's. The ability of this molecule to dock effectively into these targets suggests its potential as a lead compound for further development.

Experimental validation through in vitro assays has further supported the biological relevance of this compound. Initial studies have shown that derivatives similar to 3,3-diphenyl-N-{5-1-(propan-2-yl)-1H-pyrazol-5-yl}-1,3,4 oxadiazol - 2 - yl} propanamide exhibit inhibitory effects on key enzymes involved in disease pathogenesis. These findings underscore the importance of exploring structurally diverse molecules like this one for drug discovery efforts.

The future direction of research on this compound may involve structural modifications aimed at improving its pharmacokinetic properties. For example, exploring different substituents on the pyrazole ring or optimizing the length of the amide linker could enhance its metabolic stability and bioavailability. Additionally, investigating its interactions with cellular components using advanced imaging techniques could provide deeper insights into its mechanism of action.

In conclusion,3 , 3 - diphenyl - N - { 5 - 1 - ( propan - 2 - yl ) - 1 H - pyrazol - 5 - yl - 1 , 3 , 4 - oxadiazol - 2 - yl } propanamide represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As our understanding of molecular interactions continues to evolve , compounds like this one will undoubtedly play a crucial role in shaping future treatments for various diseases.